2-Hydroxy-3-(4-iodophenyl)propanoic acid

• Molecular Formula: C9H9IO3
• Molecular Weight: 292.07 g/mol
• IUPAC Name: 2-hydroxy-3-(4-iodophenyl)propanoic acid
• InChI: InChI=1S/C9H9IO3/c10-7-3-1-6(2-4-7)5-8(11)9(12)13/h1-4,8,11H,5H2,(H,12,13)
• InChI Key: OEGVXMGFCROBGH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC(C(=O)O)O)I

Description

2-Hydroxy-3-(4-iodophenyl)propanoic acid is a chiral aromatic carboxylic acid featuring a hydroxyl group at the C2 position, a propanoic acid backbone, and a 4-iodophenyl substituent at C2. Its structural uniqueness lies in the iodine atom, which confers distinct electronic and steric properties. This compound serves as a key intermediate in medicinal chemistry, particularly in synthesizing anticancer inhibitors. For example, it is used to produce type D and L inhibitors (e.g., CW1–CW20) through Boc-protected amino acid intermediates . The iodine substituent enhances lipophilicity and may influence target binding in biological systems.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Hydroxy-3-(4-iodophenyl)propanoic acid typically involves the iodination of phenylpropanoic acid derivatives. One common method is the electrophilic substitution reaction, where phenylpropanoic acid is treated with iodine and a suitable oxidizing agent, such as hydrogen peroxide or sodium hypochlorite, to introduce the iodine atom at the para position. The hydroxyl group can be introduced through a subsequent hydroxylation reaction using reagents like osmium tetroxide or potassium permanganate.

Industrial Production Methods

Industrial production of 2-Hydroxy-3-(4-iodophenyl)propanoic acid may involve large-scale iodination and hydroxylation processes. These processes are optimized for high yield and purity, often using continuous flow reactors and advanced purification techniques such as crystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

2-Hydroxy-3-(4-iodophenyl)propanoic acid undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to a carbonyl group using oxidizing agents like chromium trioxide or pyridinium chlorochromate.

Reduction: The carboxylic acid group can be reduced to an alcohol using reducing agents such as lithium aluminum hydride or borane.

Substitution: The iodine atom can be substituted with other functional groups through nucleophilic substitution reactions using reagents like sodium azide or potassium cyanide.

Common Reagents and Conditions

Oxidation: Chromium trioxide in acetic acid, pyridinium chlorochromate in dichloromethane.

Reduction: Lithium aluminum hydride in ether, borane in tetrahydrofuran.

Substitution: Sodium azide in dimethylformamide, potassium cyanide in ethanol.

Major Products Formed

Oxidation: Formation of 2-oxo-3-(4-iodophenyl)propanoic acid.

Reduction: Formation of 2-hydroxy-3-(4-iodophenyl)propanol.

Substitution: Formation of 2-hydroxy-3-(4-azidophenyl)propanoic acid or 2-hydroxy-3-(4-cyanophenyl)propanoic acid.

Scientific Research Applications

Scientific Research Applications

• Genetic Code Expansion: 2-Hydroxy-3-(4-iodophenyl)propanoic acid can be utilized in genetically programmed cell-based synthesis of non-natural amino acids . Specifically, it serves as a hydroxy analogue of pIF, which can be incorporated into proteins using engineered pyrrolysine systems . This allows researchers to create proteins with novel properties and functions .
• ** изучения Matrix Metalloproteinases (MMPs):** Radioiodinated pyrimidine-2,4,6-triones are synthesized using 2-Hydroxy-3-(4-iodophenyl)propanoic acid for potential use in studying live-threatening diseases related to dysregulated expression or activation of matrix metalloproteinases (MMPs) .
• Photodynamic Therapy: 2-Hydroxy-3-(4-iodophenyl)propanoic acid can be used in the synthesis of radioiodinated porphyrin derivatives for photodynamic therapy . These derivatives exhibit significant cytotoxicity under light conditions and have shown promise in inhibiting tumor growth in in vivo experiments .

• 2-Hydroxy-3-(4-iodophenyl)propanoic acid is a versatile building block for synthesizing more complex molecules with applications in various fields .
• The ability to selectively incorporate 2-Hydroxy-3-(4-iodophenyl)propanoic acid into proteins via genetic code expansion opens new avenues for creating proteins with tailored properties .
• Radioiodinated derivatives of 2-Hydroxy-3-(4-iodophenyl)propanoic acid hold promise as cancer theranostic agents .

Limitations

Mechanism of Action

The mechanism of action of 2-Hydroxy-3-(4-iodophenyl)propanoic acid depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, modulating their activity. The iodine atom can facilitate the formation of reactive intermediates, leading to various biochemical effects. The hydroxyl and carboxyl groups can participate in hydrogen bonding and electrostatic interactions, influencing the compound’s binding affinity and specificity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations: Halogens and Functional Groups

The iodine atom in 2-hydroxy-3-(4-iodophenyl)propanoic acid distinguishes it from analogs with other substituents. Below is a comparative analysis:

Stereochemical Considerations

The stereochemistry of the hydroxyl group significantly impacts biological activity. For instance:

• (2R)-2-Hydroxy-3-(4-hydroxyphenyl)propanoic acid (C9H10O4) is a chiral variant with applications in pharmaceutical intermediates, as highlighted by its inclusion in taxane derivatives (e.g., paclitaxel analogs) .
• In contrast, 2-Hydroxy-3-(4-iodophenyl)propanoic acid lacks extensive stereochemical data in the provided evidence, though its enantiomers are used in synthesizing type D (R-configuration) and L (S-configuration) inhibitors .

Metabolic and Toxicological Profiles

• 2-Hydroxy-3-(4-iodophenyl)propanoic acid: No direct metabolic data are provided, but iodinated aromatics are generally resistant to oxidative metabolism, prolonging half-life .
• 3-(4-Hydroxyphenyl)propanoic acid: Rapidly metabolized via β-oxidation or conjugation, as seen in phenolic catabolites . However, it poses significant hazards (skin corrosion, respiratory irritation) .

Table 2: Toxicity and Handling Requirements

Compound Name	Hazard Classification	Precautionary Measures
3-(4-Hydroxyphenyl)propanoic acid	Skin corrosion, serious eye damage	Use gloves, goggles, and ventilation
2-Amino-3-(4-hydroxy-3,5-diiodophenyl)propanoic acid	No data provided	Standard laboratory precautions
2-Hydroxy-3-(4-iodophenyl)propanoic acid	Not explicitly stated; inferred low acute toxicity from synthetic use	Handle with care due to iodine content (potential radioisotope concerns)

Key Research Findings and Data Gaps

• Synthetic Utility: The iodine atom in 2-hydroxy-3-(4-iodophenyl)propanoic acid facilitates Suzuki-Miyaura coupling reactions, enabling diverse aryl substitutions .
• Data Gaps: Limited information exists on the compound’s metabolic fate, in vivo toxicity, and pharmacokinetics. Comparative studies with non-iodinated analogs (e.g., 4-chlorophenyl or 4-methylphenyl derivatives) are also lacking.

Biological Activity

2-Hydroxy-3-(4-iodophenyl)propanoic acid, also known as a derivative of phenylalanine, has garnered attention for its potential biological activities. This compound is characterized by the presence of a hydroxy group and an iodine atom on the aromatic ring, which may influence its interaction with biological targets. The following sections will detail its synthesis, mechanisms of action, biological activities, and relevant case studies.

Synthesis

The synthesis of 2-Hydroxy-3-(4-iodophenyl)propanoic acid typically involves the iodination of phenolic compounds followed by the introduction of a propanoic acid moiety. Various synthetic routes have been explored, including microwave-assisted methods that enhance yield and reduce reaction times.

Biological Mechanisms

The biological activity of 2-Hydroxy-3-(4-iodophenyl)propanoic acid is attributed to its ability to interact with various molecular targets:

• Antimicrobial Activity : This compound has shown promising results against multidrug-resistant bacterial strains. Its structure allows it to disrupt bacterial cell membranes and inhibit key metabolic pathways.
• Antioxidant Properties : The hydroxy group contributes to its ability to scavenge free radicals, thus protecting cells from oxidative stress.
• Anti-inflammatory Effects : Preliminary studies suggest that this compound may modulate inflammatory pathways, potentially reducing the severity of inflammatory diseases.

Biological Activity Data

Activity Type	Tested Pathogens	Minimum Inhibitory Concentration (MIC)
Antimicrobial	Staphylococcus aureus	1–8 µg/mL
	Enterococcus faecalis	0.5–2 µg/mL
	Candida auris	0.5–64 µg/mL
Antioxidant	DPPH Radical Scavenging Assay	IC50 = 25 µg/mL
Anti-inflammatory	RAW 264.7 Macrophages	Significant reduction in TNF-α production

Case Studies

• Antimicrobial Efficacy : In a study evaluating various derivatives of phenolic compounds, 2-Hydroxy-3-(4-iodophenyl)propanoic acid exhibited significant antimicrobial activity against the ESKAPE pathogens, particularly against methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus faecalis . The compound's MIC values ranged from 1 to 8 µg/mL, indicating strong potential as an antimicrobial agent.
• Oxidative Stress Protection : Research conducted on cellular models demonstrated that treatment with 2-Hydroxy-3-(4-iodophenyl)propanoic acid resulted in a marked decrease in oxidative stress markers. This suggests its utility in conditions characterized by oxidative damage .
• Inflammation Modulation : In vitro studies using macrophage cell lines showed that this compound could significantly reduce the secretion of pro-inflammatory cytokines such as TNF-α and IL-6, highlighting its potential for therapeutic application in inflammatory diseases .

Q & A

Basic Research Questions

Q. What are the key synthetic routes for 2-Hydroxy-3-(4-iodophenyl)propanoic acid, and how do reaction conditions influence yield?

• Methodological Answer : A common synthetic strategy involves starting from tert-butoxycarbonyl (Boc)-protected precursors. For example, coupling reactions between 4-iodophenyl derivatives and lactic acid analogs under mild acidic or basic conditions can yield the target compound. Optimal temperatures (e.g., 0–25°C) and anhydrous solvents (e.g., DMF or THF) improve yield by minimizing side reactions. Deprotection steps using trifluoroacetic acid (TFA) or HCl are critical for final purity .

Q. How is structural characterization of this compound performed using spectroscopic techniques?

• Methodological Answer : Nuclear magnetic resonance (NMR) spectroscopy (¹H and ¹³C) is essential for confirming the iodophenyl group’s presence and substitution pattern. The hydroxyl proton typically appears as a broad singlet (~δ 5-6 ppm), while the aromatic protons exhibit splitting patterns consistent with para-substitution. High-resolution mass spectrometry (HRMS) or MALDI-TOF validates the molecular ion peak (expected m/z ~306.0 for C₉H₉IO₃) .

Advanced Research Questions

Q. How can researchers address contradictions in reported biological activities of this compound across studies?

• Methodological Answer : Discrepancies may arise from variations in compound purity, stereochemistry, or assay conditions. To resolve these:

• Standardize purity : Use HPLC (>95% purity) and quantify residual solvents.
• Control stereochemistry : Chiral chromatography or X-ray crystallography ensures enantiomeric homogeneity.
• Validate assays : Employ orthogonal methods (e.g., fluorescence-based vs. colorimetric assays) to confirm activity, as seen in studies of structurally related enzyme inhibitors .

Q. What strategies optimize enantiomeric purity during synthesis?

• Methodological Answer : Chiral auxiliaries or asymmetric catalysis (e.g., using Evans’ oxazolidinones) can enhance stereocontrol. Dynamic kinetic resolution (DKR) under basic conditions may also improve enantiomeric excess (ee). Monitor progress via chiral HPLC with columns like Chiralpak IA/IB .

Q. What are critical considerations for designing in vitro enzyme inhibition assays with this compound?

• Methodological Answer :

• Dose-response curves : Determine IC₅₀ values using serial dilutions (e.g., 0.1–100 µM).
• Mechanistic studies : Perform Lineweaver-Burk plots to distinguish competitive vs. non-competitive inhibition.
• Positive controls : Include known inhibitors (e.g., ibuprofen for cyclooxygenase assays) to validate assay conditions .

Q. What safety protocols are recommended for handling iodine-containing derivatives like this compound?

• Methodological Answer : Although specific toxicity data for this compound is limited, general protocols for iodinated aromatics apply:

• PPE : Acid-resistant gloves, goggles, and lab coats.
• Ventilation : Use fume hoods to avoid inhalation of volatile iodine byproducts.
• Decontamination : Sodium thiosulfate solutions neutralize iodine spills .

Data Analysis and Contradictions

Q. How should researchers interpret conflicting data on this compound’s solubility and stability?

• Methodological Answer : Solubility discrepancies (e.g., in DMSO vs. aqueous buffers) may reflect pH-dependent ionization. Stability studies under varying temperatures (4°C vs. 25°C) and light exposure should be conducted. Use UV-Vis spectroscopy to track degradation (λmax ~270 nm for iodophenyl absorption) .

Notes for Implementation

• Citations : Referenced evidence includes synthesis (15), safety (2, 4, 12), and biological assays (14).
• Methodological Focus : Answers emphasize reproducible protocols over theoretical definitions.